Cas no 185057-00-5 (Methyl 1,2,3,4-tetrahydroisoquinoline-6-carboxylate)

Methyl 1,2,3,4-tetrahydroisoquinoline-6-carboxylate structure
185057-00-5 structure
Product Name:Methyl 1,2,3,4-tetrahydroisoquinoline-6-carboxylate
CAS No:185057-00-5
MF:C11H13NO2
MW:191.226423025131
MDL:MFCD09038210
CID:114450
PubChem ID:29947277
Update Time:2025-07-21

Methyl 1,2,3,4-tetrahydroisoquinoline-6-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 1,2,3,4-tetrahydroisoquinoline-6-carboxylate
    • 6-Isoquinolinecarboxylic acid, 1,2,3,4-tetrahydro-, methyl ester
    • Methyl 1,2,3,4-tetrahydroquinoline-6-carboxylate
    • 1,2,3,4-tetrahydroisoquinoline-6-carboxylic acid methyl ester
    • methyl 1,2,3,4-tetrahydro-isoquinoline-6-carboxylate
    • 1,2,3,4-tetrahydroisoquinoline-6-carboxylate
    • 1,2,3,4-tetrahydroisoquinoline-6-carboxylate hydrochloride
    • 6-Isoquinolinecarboxylicacid, 1,2,3,4-tetrahydro-, Methyl ester
    • 1,2,3,4-TETRAHYDRO-ISOQUINOLINE-6-CARBOXYLIC ACID METHYL ESTER
    • Methyl1,2,3,4-tetrahydroisoquinoline-6-carboxylate
    • 4186AJ
    • NE64535
    • PB10645
    • A812916
    • 185057-00-5
    • SY235995
    • SCHEMBL1035136
    • FT-0716215
    • EN300-268772
    • CS-0448948
    • DTXSID00652386
    • AKOS006331146
    • QFGFDECCVRJKHK-UHFFFAOYSA-N
    • AS-48580
    • F51533
    • MFCD09038210
    • MDL: MFCD09038210
    • Inchi: 1S/C11H13NO2/c1-14-11(13)9-2-3-10-7-12-5-4-8(10)6-9/h2-3,6,12H,4-5,7H2,1H3
    • InChI Key: QFGFDECCVRJKHK-UHFFFAOYSA-N
    • SMILES: O(C)C(C1C=CC2CNCCC=2C=1)=O

Computed Properties

  • Exact Mass: 191.09500
  • Monoisotopic Mass: 191.095
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 38.3

Experimental Properties

  • Density: 1.123±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 330.2 °C at 760 mmHg
  • Flash Point: 153.5 °C
  • Solubility: Slightly soluble (6.7 g/l) (25 º C),
  • PSA: 38.33000
  • LogP: 1.44770

Methyl 1,2,3,4-tetrahydroisoquinoline-6-carboxylate Security Information

  • Hazardous Material transportation number:UN 2811 6.1 / PGIII
  • Hazard Category Code: R25;R36/37/38
  • Safety Instruction: S26;S45
  • Hazardous Material Identification: T

Methyl 1,2,3,4-tetrahydroisoquinoline-6-carboxylate Customs Data

  • HS CODE:2933499090
  • Customs Data:

    China Customs Code:

    2933499090

    Overview:

    2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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Additional information on Methyl 1,2,3,4-tetrahydroisoquinoline-6-carboxylate

Exploring Methyl 1,2,3,4-tetrahydroisoquinoline-6-carboxylate (CAS No. 185057-00-5): Properties, Applications, and Innovations

Methyl 1,2,3,4-tetrahydroisoquinoline-6-carboxylate (CAS No. 185057-00-5) is a versatile organic compound with a growing presence in pharmaceutical and chemical research. This tetrahydroisoquinoline derivative is characterized by its unique molecular structure, combining a carboxylate ester group with a saturated isoquinoline core. Researchers are increasingly interested in this compound due to its potential as a building block for more complex molecules, particularly in drug discovery and material science.

The compound's methyl ester functionality enhances its solubility in organic solvents, making it a practical intermediate in synthetic chemistry. Recent studies highlight its role in the development of novel central nervous system (CNS) targeting agents, aligning with current trends in neurodegenerative disease research. As the scientific community focuses more on blood-brain barrier permeability and neuroprotective compounds, Methyl 1,2,3,4-tetrahydroisoquinoline-6-carboxylate has emerged as a candidate for further exploration.

From a synthetic perspective, the tetrahydroisoquinoline scaffold is highly valued for its structural similarity to many bioactive alkaloids. This has led to investigations into its potential for creating selective enzyme inhibitors and receptor modulators. The compound's CAS No. 185057-00-5 serves as a crucial identifier in chemical databases, facilitating global research collaboration and patent searches in this specialized field.

Recent advancements in green chemistry have also examined this compound's potential for environmentally friendly synthesis routes. Researchers are exploring catalytic methods and solvent-free conditions for its production, addressing the pharmaceutical industry's growing demand for sustainable processes. These developments correspond with increasing searches for eco-friendly chemical synthesis and green pharmaceutical intermediates in scientific literature and patent databases.

The compound's stability under various conditions makes it suitable for structure-activity relationship (SAR) studies, particularly in medicinal chemistry programs targeting GPCRs (G-protein coupled receptors). Its methyl carboxylate group provides a convenient handle for further chemical modifications, enabling the creation of diverse analogs for biological screening. This flexibility explains why Methyl 1,2,3,4-tetrahydroisoquinoline-6-carboxylate appears frequently in recent patent applications related to small molecule therapeutics.

Analytical characterization of this compound typically involves HPLC purity analysis, mass spectrometry, and NMR spectroscopy, with particular attention to its stereochemical properties. The growing availability of high-purity reference standards (CAS No. 185057-00-5) has facilitated more precise biological evaluations, contributing to its increasing prominence in preclinical research.

In material science applications, the tetrahydroisoquinoline core demonstrates interesting photophysical properties that have sparked investigations into its potential for organic electronic materials. This aligns with current industry interest in small molecule semiconductors and organic light-emitting diodes (OLEDs), making the compound relevant to both pharmaceutical and advanced materials research communities.

The compound's safety profile and handling considerations follow standard laboratory protocols for non-hazardous organic compounds. Proper storage conditions typically involve protection from moisture and light, with stability data indicating good shelf life under recommended conditions. These practical aspects are frequently addressed in technical documentation and material safety data sheets for CAS No. 185057-00-5.

As research continues, Methyl 1,2,3,4-tetrahydroisoquinoline-6-carboxylate maintains its position as an important intermediate in both academic and industrial settings. Its dual relevance to medicinal chemistry and functional materials ensures ongoing interest, with recent publications demonstrating novel applications in bioconjugation chemistry and targeted drug delivery systems. The compound's versatility and synthetic accessibility suggest it will remain a valuable tool for chemical innovation in coming years.

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